4-(N-methyl-N-((tetrahydrofuran-2-yl)methyl)sulfamoyl)-N-(thiazol-2-yl)benzamide

• IUPAC Name: 4-[methyl(oxolan-2-ylmethyl)sulfamoyl]-N-(1,3-thiazol-2-yl)benzamide
• InChI: InChI=1S/C16H19N3O4S2/c1-19(11-13-3-2-9-23-13)25(21,22)14-6-4-12(5-7-14)15(20)18-16-17-8-10-24-16/h4-8,10,13H,2-3,9,11H2,1H3,(H,17,18,20)
• InChI Key: RTQTUSOMIMEMJI-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1CCCO1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=NC=CS3
• Molecular Formula: C16H19N3O4S2
• Molecular Weight: 381.5 g/mol
• CAS No.: 868676-70-4

Description

4-(N-methyl-N-((tetrahydrofuran-2-yl)methyl)sulfamoyl)-N-(thiazol-2-yl)benzamide is a useful research compound. Its molecular formula is C16H19N3O4S2 and its molecular weight is 381.47. The purity is usually 95%.
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Scientific Research Applications

Inhibition of Human Carbonic Anhydrases

4-(N-methyl-N-((tetrahydrofuran-2-yl)methyl)sulfamoyl)-N-(thiazol-2-yl)benzamide and its structural analogs demonstrate inhibitory effects on human carbonic anhydrase isoforms. This property is significant in the context of medicinal chemistry, particularly for the treatment of conditions like glaucoma, edema, and certain neurological disorders (Distinto et al., 2019).

Anticancer Potential

Compounds structurally related to this compound have shown promising results as anticancer agents. Specific derivatives have been evaluated for their pro-apoptotic activities and exhibited inhibitory effects on melanoma cancer cell lines, indicating potential applications in cancer therapy (Yılmaz et al., 2015).

Synthesis and Characterization

The synthesis of related benzamide derivatives, involving novel methodologies such as microwave-assisted synthesis, has been a significant focus of research. These methods enhance the efficiency and yield of these compounds, which is crucial for their practical applications in pharmaceutical research (Ulus et al., 2016).

Cytotoxic Evaluation

Studies have also been conducted to evaluate the cytotoxic effects of sulfonamide Schiff bases, which are structurally similar to this compound. These evaluations are critical in understanding the therapeutic potential and safety profile of these compounds (Govindaraj et al., 2021).

Biological Studies

Further biological studies, including the investigation of antibacterial and antioxidant activities, provide insights into the broader applications of these compounds in various fields of medical research (Karanth et al., 2019).

Mechanism of Action

Mode of Action

The mode of action of thiazole derivatives can vary greatly depending on their structure and the specific functional groups they contain. For example, some thiazole derivatives have been found to have antimicrobial activity, potentially by interfering with bacterial cell wall synthesis or protein production .

Biochemical Pathways

Thiazole derivatives can potentially interact with a variety of biochemical pathways. For instance, thiazole is a key component of Vitamin B1 (thiamine), which plays a crucial role in energy metabolism and the synthesis of neurotransmitters .

Pharmacokinetics

The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of a compound depend on its specific chemical structure. Thiazole derivatives, for example, can vary widely in their pharmacokinetic properties .

Result of Action

The molecular and cellular effects of a compound depend on its specific targets and mode of action. Thiazole derivatives have been associated with a range of effects, from antimicrobial activity to potential anticancer effects .